
Proper Disposal of BI-1230: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BI-1230

Cat. No.: B10787416 Get Quote

For researchers, scientists, and drug development professionals utilizing the investigatory

chemical probe BI-1230, proper disposal is crucial for maintaining laboratory safety and

environmental compliance. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for BI-1230, a potent HCV NS3 protease inhibitor provided by Boehringer

Ingelheim for research purposes, is not publicly available, established protocols for the disposal

of investigational chemical compounds should be strictly followed. BI-1230 should be treated

as a chemical waste product and disposed of in accordance with institutional, local, and

national regulations.

Waste Classification and Handling
Unused, expired, or contaminated BI-1230, along with any materials that have come into

contact with it, must be classified and handled as chemical waste. This includes empty

containers, contaminated personal protective equipment (PPE), and spill cleanup materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10787416?utm_src=pdf-interest
https://www.benchchem.com/product/b10787416?utm_src=pdf-body
https://www.benchchem.com/product/b10787416?utm_src=pdf-body
https://www.benchchem.com/product/b10787416?utm_src=pdf-body
https://www.benchchem.com/product/b10787416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Description Handling and Segregation

Unused/Expired BI-1230

Pure, unadulterated BI-1230

that is no longer needed or has

passed its expiration date.

Collect in a dedicated, properly

labeled, and sealed waste

container. Do not mix with

other chemical waste unless

compatibility is confirmed.

Contaminated Labware

Glassware, pipette tips, and

other laboratory equipment

that has come into direct

contact with BI-1230.

Disposable items should be

placed in a designated,

puncture-resistant container for

chemical waste. Reusable

glassware must be

decontaminated according to

established laboratory

procedures before washing.

The initial rinsate from

decontamination should be

collected as chemical waste.

Contaminated PPE

Gloves, lab coats, and other

protective gear contaminated

with BI-1230.

Place in a designated, sealed

bag or container for chemical

waste. Do not dispose of in

regular trash.

Spill Cleanup Materials

Absorbent pads, granules, and

other materials used to clean

up a BI-1230 spill.

Collect all cleanup materials in

a sealed, compatible waste

container labeled as chemical

waste.

Step-by-Step Disposal Protocol
The following is a generalized, step-by-step procedure for the proper disposal of BI-1230.

Always consult and adhere to your institution's specific Environmental Health and Safety (EHS)

guidelines.

Characterization and Segregation:

Identify all waste streams containing BI-1230.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b10787416?utm_src=pdf-body
https://www.benchchem.com/product/b10787416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregate BI-1230 waste from other types of waste (e.g., biological, radioactive, regular

trash).

Avoid mixing BI-1230 with incompatible chemicals.

Containerization:

Use only approved, leak-proof, and chemically compatible containers for waste collection.

Ensure containers are in good condition and have a secure, tight-fitting lid.

Do not overfill containers; a general rule is to fill to no more than 80% capacity to allow for

expansion and prevent spills.

Labeling:

Clearly label all waste containers with "Hazardous Waste" or "Chemical Waste" as

required by your institution.

The label must include the full chemical name ("BI-1230" and its chemical identifier if

known), the concentration, and the date accumulation started.

Do not use abbreviations or chemical formulas.

Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) that is secure

and under the control of laboratory personnel.

The SAA should be located at or near the point of generation.

Ensure secondary containment is used for liquid waste to capture any potential leaks.

Request for Pickup:

Once a waste container is full or has reached the storage time limit set by your institution,

submit a waste pickup request to your EHS department.

Do not pour BI-1230 waste down the drain or dispose of it in the regular trash.
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Documentation:

Maintain accurate records of the amount of BI-1230 disposed of, as required by your

institution and regulatory agencies.

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of BI-1230.

Laboratory Operations EHS / Waste Management

BI-1230 Waste Generation
(Unused, Contaminated Materials) Segregate BI-1230 Waste Select & Prepare

Approved Waste Container
Properly Label Container
(Name, Date, Hazards)

Store in Designated
Satellite Accumulation Area (SAA)

Request Waste Pickup
from EHS EHS Collects WasteEHS Notification Transport to Central

Hazardous Waste Facility
Final Disposal

(e.g., Incineration)

Click to download full resolution via product page

To cite this document: BenchChem. [Proper Disposal of BI-1230: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787416#bi-1230-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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